Synthesis of renewable high-density fuels using cyclopentanone derived from lignocellulose†
Chemical Communications Pub Date: 2013-12-17 DOI: 10.1039/C3CC46588H
Abstract
By the combination of solvent-free aldol condensation and one-step hydrodeoxygenation under mild reaction conditions, a high-density (0.866 g mL−1) bicyclic C10 hydrocarbon was synthesized in high overall yield (up to 80%) using cyclopentanone derived from lignocellulose.
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